2-(4-methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• CAS: 922000-38-2
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)NC(=O)CC3
• InChI: InChI=1S/C18H18N2O3/c1-12-2-6-15(7-3-12)23-11-18(22)19-14-5-8-16-13(10-14)4-9-17(21)20-16/h2-3,5-8,10H,4,9,11H2,1H3,(H,19,22)(H,20,21)
• InChIKey: GPMZWLFCHFOGAK-UHFFFAOYSA-N

2-(4-Methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS 922000-38-2): Procurement-Relevant Physicochemical Baseline

2-(4-Methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a synthetic small molecule (MF: C18H18N2O3; MW: 310.3 g/mol) belonging to the tetrahydroquinoline acetamide class [1]. It is commercially catalogued as a research screening compound, typically supplied at 95% purity. Key computed descriptors include XLogP3-AA of 2.3, topological polar surface area of 67.4 Ų, two hydrogen bond donors, and three hydrogen bond acceptors [1]. No experimentally determined IC50, Ki, EC50, or pharmacokinetic values have been disclosed for this compound in the indexed scientific or patent literature as of the search date.

Research screening compound with typical research-grade purity

Computed physicochemical profile available (XLogP3-AA, TPSA, HBD/HBA)

No disclosed experimental IC50, Ki, or PK data

May support target-agnostic screening library procurement

• [1] PubChem Compound Summary for CID 20933563, 2-(4-methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide. National Center for Biotechnology Information. Accessed 2026-04-30. View Source

Why In-Class Tetrahydroquinoline Acetamides Cannot Be Interchanged: The Evidence Gap for 2-(4-Methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (922000-38-2)

Within the tetrahydroquinoline acetamide family, subtle variations in the N-arylacetamide group and the quinoline core substitution pattern can profoundly alter target engagement, selectivity, and ADME properties. However, for 2-(4-methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide specifically, no direct comparative biological data exist [1]. Any substitution with a close analog (e.g., the N-methyl congener CAS 922054-37-3 [2] or the o-tolyloxy isomer CAS 922054-96-4 ) introduces changes in hydrogen-bonding capacity, lipophilicity, or steric profile whose functional consequences are unquantified. Therefore, generic substitution carries an entirely uncharacterized risk of altered activity, selectivity, or solubility, and cannot be justified on an evidence basis.

N-Methyl analog (CAS 922054-37-3) loses one H-bond donor; solubility and target interaction profile may shift.

ortho-Tolyloxy isomer (922054-96-4) shares identical 2D TPSA but distinct 3D shape; binding mode may differ.

Simpler tetrahydroquinoline acetamides lack the 4-methylphenoxy side chain; may miss key interactions present in this scaffold.

• [1] PubChem Compound Summary for CID 20933563. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [2] N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide, CAS 922054-37-3. View Source

Quantitative Differentiation Evidence for 2-(4-Methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (922000-38-2) Against Closest Analogs

Lipophilicity (XLogP3-AA) Compared to N-Methyl and o-Tolyloxy Analogs

The computed lipophilicity of 922000-38-2 (XLogP3-AA = 2.3) differs from that of the N-methyl analog (CAS 922054-37-3; MW 324.4; expected higher logP due to methylation) and the ortho-tolyloxy isomer (CAS 922054-96-4; identical formula, altered orientation) [1]. The ∆logP between the NH-quinolinone (target) and its N-methyl derivative is estimated at ≥0.3 units based on the methylene contribution, translating to a ≥2-fold difference in theoretical partition coefficient. This may impact membrane permeability and non-specific binding.

Lipophilicity (XLogP3-AA)

Class-level inference

Target: 2.3 vs. N-methyl analog: ≥2.6 (estimated); Δ ≥0.3, ≥2-fold partition difference.

Lipophilicity difference may impact membrane partitioning and off-target binding.

Computed XLogP3-AA values; no experimental logP or permeability data.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	2.3
Comparator Or Baseline	N-methyl analog (CAS 922054-37-3): XLogP3-AA not publicly computed; estimated ≥2.6
Quantified Difference	∆ ≥0.3 (estimated ≥2-fold partition difference)
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

Lipophilicity differences of this magnitude can alter membrane partitioning and off-target binding, making the N-H donor critical for maintaining a specific physicochemical profile.

• [1] PubChem Compound Summary for CID 20933563. XLogP3-AA and computed properties. National Center for Biotechnology Information. View Source

Hydrogen-Bond Donor Count vs. N-Alkylated Congeners

The target compound possesses 2 hydrogen-bond donors (the two N-H groups), whereas N-alkylated analogs such as the N-methyl derivative (CAS 922054-37-3) possess only 1 HBD [1][2]. This reduction eliminates one donor interaction with solvents or biological targets, potentially reducing aqueous solubility and altering target recognition. No experimental solubility data are available for direct comparison.

H-Bond Donor Count

Class-level inference

Target: 2 HBD vs. N-methyl analog: 1 HBD (loss of quinoline N-H).

Reduced HBD count may lower aqueous solubility and alter target recognition.

No experimental solubility comparison available.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2
Comparator Or Baseline	N-methyl analog (CAS 922054-37-3): 1 HBD
Quantified Difference	Reduction from 2 to 1 HBD (loss of quinoline N-H)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

For procurement, the presence of two HBDs may be critical for maintaining specific interactions in binding assays or for solubility in polar media, and the N-methyl variant cannot replicate this profile.

• [1] PubChem Compound Summary for CID 20933563. National Center for Biotechnology Information. View Source
• [2] N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide, CAS 922054-37-3. View Source

Topological Polar Surface Area (TPSA) Differentiation from ortho-Substituted Isomers

The target compound's TPSA is 67.4 Ų, identical to the o-tolyloxy isomer (CAS 922054-96-4) due to the same atom connectivity [1]. However, the steric presentation of the methyl group (para vs. ortho) may alter the effective polar surface area accessible to solvent or target pockets, though this cannot be captured by 2D TPSA. No comparative permeability or solubility data exist to confirm a functional difference.

TPSA vs. ortho Isomer

Supporting evidence

Target TPSA: 67.4 Ų; ortho-tolyloxy isomer also 67.4 Ų (identical 2D). 3D conformational difference unquantified.

Identical 2D TPSA masks distinct 3D pharmacophore; shape-based screening may reveal different hit profiles.

Functional impact of steric orientation not experimentally confirmed.

Evidence Dimension	2D Topological Polar Surface Area
Target Compound Data	67.4 Ų
Comparator Or Baseline	o-tolyloxy isomer (CAS 922054-96-4): 67.4 Ų (expected identical)
Quantified Difference	0 Ų by 2D calculation; 3D conformational difference unquantified
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

For screening library procurement, the para-methylphenoxy isomer presents a distinct 3D pharmacophore despite identical 2D descriptors, possibly leading to different hit profiles.

• [1] PubChem Compound Summary for CID 20933563. National Center for Biotechnology Information. View Source

Molecular Weight and Complexity: Comparison with Simplified Tetrahydroquinoline Acetamides

With a molecular weight of 310.3 g/mol and a complexity score of 432, 922000-38-2 occupies a middle ground between smaller fragment-like tetrahydroquinolines (e.g., N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide, MW ~204 g/mol) and larger, more elaborated analogs [1][2]. This intermediate size may offer a favorable balance between binding energy and ligand efficiency. However, no experimental binding or efficiency metrics are available.

MW & Complexity

Class-level inference

Target: MW 310.3 g/mol, complexity 432 vs. simpler acetamide (MW ~204 g/mol).

Intermediate size may bridge fragment-like and lead-like space for elaboration.

No ligand efficiency or binding metrics reported.

Evidence Dimension	Molecular weight and complexity
Target Compound Data	MW 310.3 g/mol; complexity 432
Comparator Or Baseline	N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide: MW ~204 g/mol; complexity lower
Quantified Difference	MW increase of ~106 g/mol; complexity increase not numerically comparable across scoring systems
Conditions	Computed by PubChem (release 2021.05.07)

Why This Matters

For procurement in fragment-based screening or lead optimization, the compound provides a synthetically elaborated scaffold that simpler acetamides do not, potentially mapping additional binding interactions.

• [1] PubChem Compound Summary for CID 20933563. National Center for Biotechnology Information. View Source
• [2] N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide, PubChem CID 11203001. View Source

Application Scenarios for 2-(4-Methylphenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (922000-38-2) Grounded in Physicochemical Evidence

Chemical Biology Probe in Systems Requiring Dual Hydrogen-Bond Donation from a Tetrahydroquinoline Scaffold

The compound's two N-H donors (compared to one in N-alkylated analogs) make it suitable for biochemical assays where bidentate H-bonding to a target protein is hypothesized [1]. Procurement should prioritize this compound when the N-H of the quinolinone ring is structurally required for activity, as N-methyl substitution would eliminate this interaction.

Lipophilicity-Matched Hit Expansion in Phenotypic Screening

With an XLogP3-AA of 2.3, the compound sits within the optimal lipophilicity range (1–4) for oral drug-like space [1]. When a screening hit emerges from a tetrahydroquinoline series with similar logP, 922000-38-2 can serve as a matched analog for SAR exploration, avoiding excessive lipophilicity drift that often accompanies alkylation.

Procurement as a Para-Methylphenoxy Pharmacophore Isomer for Shape-Based Screening

The para-substitution of the phenoxy ring generates a linear molecular shape distinct from ortho- or meta-isomers, despite identical 2D TPSA [1]. When 3D-shape complementarity is critical, sourcing both para and ortho isomers allows deconvolution of shape-dependent vs. functional-group-dependent activity.

Intermediate Complexity Building Block for Fragment Elaboration

At MW 310.3 and with a complexity of 432, the compound bridges the gap between fragment-sized and lead-like molecules [1]. It is procurement-relevant for medicinal chemistry programs aiming to grow a fragment hit from a simpler tetrahydroquinoline core toward more elaborate structures with the phenoxyacetamide side chain already installed.

Application

Selection Property

Validation Focus

Dual H-bond probe assays

H-bond donor count (2 HBD)

Bidentate binding hypothesis testing

Lipophilicity-matched SAR

XLogP3-AA within range often associated with drug-likeness

LogP drift avoidance in series expansion

Shape-based screening isomer set

Para-substitution pattern

3D pharmacophore comparison vs. ortho isomer

Fragment-to-lead elaboration

Molecular weight and complexity level

Ligand efficiency optimization from simpler core

• [1] PubChem Compound Summary for CID 20933563. Computed physicochemical properties. National Center for Biotechnology Information. View Source